8-Iodo-2-octynoic acid methyl ester

• Molecular Formula: C9H13IO2
• Molecular Weight: 280.10 g/mol
• IUPAC Name: methyl 8-iodooct-2-ynoate
• InChI: InChI=1S/C9H13IO2/c1-12-9(11)7-5-3-2-4-6-8-10/h2-4,6,8H2,1H3
• InChI Key: SIGZHPWSYHRWED-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C#CCCCCCI

Description

8-Iodo-2-octynoic acid methyl ester is a useful research compound. Its molecular formula is C9H13IO2 and its molecular weight is 280.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4.05 g of 8-bromo-2-octynoic acid methyl ester (prepared as described hereafter) in 24 ml of acetone was added 3.9 g of sodium iodide, the mixture was refluxed with heating for one hour, and concentrated under reduced pressure. The residue was dissolved in water, extracted with diethyl ether, the extract was washed with a saturated aqueous solution of sodium chloride, dried over sodium sulphate and concentrated under reduced pressure to give 4.80 g of the title compound having the following physical characteristics: